![molecular formula C11H13FN2O6S2 B2814509 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine CAS No. 2411226-62-3](/img/structure/B2814509.png)
3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine is a chemical compound that has garnered attention in the scientific community due to its potential in various research applications.
Mechanism of Action
The mechanism of action of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine involves the inhibition of the activity of certain enzymes. It achieves this by binding to the active site of the enzyme, thereby preventing the substrate from binding and leading to the inhibition of the enzyme's activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential in the treatment of certain diseases such as glaucoma, epilepsy, and cancer. It has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful in the study of enzyme inhibition. However, one limitation is that its effects on the body are still being studied, and its potential side effects are not yet fully understood.
Future Directions
There are several future directions for the study of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine. One direction is the further study of its potential in the treatment of diseases such as glaucoma, epilepsy, and cancer. Another direction is the study of its effects on the body and its potential side effects. Additionally, the use of this compound as a biochemical tool in the study of enzyme inhibition could also be further explored.
Synthesis Methods
The synthesis of 3-[(1,1-Dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine involves the reaction of 5-fluoropyridine-3-sulfonic acid with thionyl chloride and then with 1,1-dioxothiane-4-carbonyl chloride. The resulting product is then treated with ammonia to yield the final product.
Scientific Research Applications
This compound has shown potential in various scientific research applications such as in the development of new drugs, as a biochemical tool, and in the study of enzyme inhibition. It has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase, which is involved in the regulation of pH in the body.
properties
IUPAC Name |
3-[(1,1-dioxothian-4-yl)carbamoyl]-5-fluorosulfonyloxypyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O6S2/c12-22(18,19)20-10-5-8(6-13-7-10)11(15)14-9-1-3-21(16,17)4-2-9/h5-7,9H,1-4H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRRKZBKLLPWQJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.